Cas no 19668-00-9 (2-Azepan-1-ylmethyl-phenylamine)

• Product Name: 2-Azepan-1-ylmethyl-phenylamine
• CAS No: 19668-00-9
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 1074452
• PubChem ID: 14892740
• Update Time: 2025-08-05

2-Azepan-1-ylmethyl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-Azepan-1-ylmethyl-phenylamine
• AKOS000104225
• BRD-K23211141-001-01-9
• 19668-00-9
• 2-(Azepan-1-ylmethyl)aniline

• MDL： MFCD08690219
• Inchi： 1S/C13H20N2/c14-13-8-4-3-7-12(13)11-15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-11,14H2
• InChI Key： WISUGAJNGKAUPQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2N)CCCCCC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.0±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 326.5±17.0 °C at 760 mmHg
• Flash Point: 137.0±16.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Azepan-1-ylmethyl-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Azepan-1-ylmethyl-phenylamine

Introduction to 2-Azepan-1-ylmethyl-phenylamine (CAS No. 19668-00-9)

2-Azepan-1-ylmethyl-phenylamine, identified by the Chemical Abstracts Service Number (CAS No.) 19668-00-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azepane derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of 2-Azepan-1-ylmethyl-phenylamine combines a benzylamine moiety with an azepane ring, creating a molecule with unique pharmacophoric properties that have garnered interest from the scientific community.

The synthesis and characterization of 2-Azepan-1-ylmethyl-phenylamine involve meticulous chemical methodologies that ensure high purity and yield. The azepane ring, a seven-membered heterocyclic structure containing nitrogen, contributes to the compound's stability and flexibility, making it a valuable scaffold for drug design. The benzylamine component introduces an amine group capable of forming hydrogen bonds, enhancing interactions with biological targets. This combination of structural features positions 2-Azepan-1-ylmethyl-phenylamine as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in azepane derivatives due to their potential applications in treating various neurological and cardiovascular disorders. Studies have demonstrated that compounds incorporating the azepane ring exhibit favorable pharmacokinetic profiles, including improved solubility and reduced toxicity. The benzylamine moiety further enhances these properties by facilitating metabolic stability and target binding affinity. This has led to extensive research into derivatives like 2-Azepan-1-ylmethyl-phenylamine, with a focus on optimizing their pharmacological effects.

One of the most compelling aspects of 2-Azepan-1-ylmethyl-phenylamine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural framework to develop novel molecules targeting specific biological pathways. For instance, modifications to the azepane ring have been explored to enhance binding affinity to enzymes and receptors involved in neurodegenerative diseases. Similarly, variations in the benzylamine group have been investigated for their impact on central nervous system (CNS) penetration and metabolic clearance.

The latest advancements in computational chemistry have further accelerated the development of 2-Azepan-1-ylmethyl-phenylamine derivatives. Molecular modeling techniques allow scientists to predict the binding interactions of this compound with biological targets with high precision. These simulations have guided the design of analogs with improved efficacy and reduced side effects. Additionally, high-throughput screening methods have been employed to rapidly identify promising candidates for further optimization.

Preclinical studies have provided valuable insights into the pharmacological properties of 2-Azepan-1-ylmethyl-phenylamine. Initial findings suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a potential candidate for treating conditions such as depression and anxiety. Furthermore, its ability to cross the blood-brain barrier has been observed, which is crucial for CNS drug development. These results are particularly encouraging given the increasing demand for novel therapeutics that offer improved patient outcomes.

The synthesis of 2-Azepan-1-ylmethyl-phenylamine involves multi-step organic reactions that require careful control of reaction conditions to achieve optimal yields. Key steps include nucleophilic substitution reactions to introduce the azepane ring, followed by functional group transformations to incorporate the benzylamine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The analytical characterization of 2-Azepan-1-ylmethyl-phenylamine relies on a combination of spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, chromatographic methods such as high-performance liquid chromatography (HPLC) are used for purification and quantitative analysis.

The pharmacokinetic profile of 2-Azepan-1-ylmethyl-phenylamine has been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits moderate bioavailability and prolonged half-life, suggesting its potential for once-daily dosing regimens. Furthermore, its metabolic stability has been assessed using liver microsomal fractions, providing insights into its clearance pathways.

Future directions in research on 2-Azepan-1-ymlmethyl-phelnlamine include exploring its role in drug discovery programs targeting neurological disorders. The unique structural features of this compound make it an attractive scaffold for designing next-generation therapeutics with enhanced efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.

In conclusion,2-Azepan-lmlthlmphelnlamlne (CAS No 19668-OO9) represents a significant advancement in pharmaceutical chemistry with promising applications in medicine Its structural design functional properties and pharmacological potential make it a valuable asset in ongoing drug development efforts The continued exploration of this compound will likely lead to groundbreaking discoveries that benefit patients worldwide